Cas no 93438-27-8 (2-Anilino-4,6-di(4-morpholinyl)-1,3,5-triazine)

• Product Name: 2-Anilino-4,6-di(4-morpholinyl)-1,3,5-triazine
• CAS No: 93438-27-8
• MF: C₁₇H₂₂N₆O₂
• MW: 342.395582675934
• MDL: MFCD00272422
• CID: 91073
• PubChem ID: 749680
• Update Time: 2025-06-14

2-Anilino-4,6-di(4-morpholinyl)-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 2-Anilino-4,6-di(4-morpholinyl)-1,3,5-triazine
• 2-ANILINO-4,6-BIS(4-MORPHOLINO)-1,3,5-TRIAZINE
• 2-ANILINO-4,6-BIS(MORPHOLINO)-1,3,5-TRIAZINE
• SCHEMBL11810697
• CHEMBL395978
• Oprea1_121556
• CS-0325738
• CBDivE_006923
• WAY-299998
• AB00075805-01
• AKOS000668804
• 93438-27-8
• 2-Anilino-4,6-di(4-morpholinyl)-1,3,5-triazine,97%
• Oprea1_288567
• Probes2_000509
• AM808272
• 4,6-dimorpholin-4-yl-N-phenyl-1,3,5-triazin-2-amine
• Probes1_000303
• MLS002539631
• SMR000054269
• MLS000104334
• 4,6-dimorpholino-N-phenyl-1,3,5-triazin-2-amine
• MFCD00272422
• HMS2282F03
• 4,6-di(4-morpholinyl)-N-phenyl-1,3,5-triazin-2-amine
• STK975631
• 4,6-di(morpholin-4-yl)-N-phenyl-1,3,5-triazin-2-amine
• AG-205/33125063

• MDL： MFCD00272422
• Inchi： 1S/C17H22N6O2/c1-2-4-14(5-3-1)18-15-19-16(22-6-10-24-11-7-22)21-17(20-15)23-8-12-25-13-9-23/h1-5H,6-13H2,(H,18,19,20,21)
• InChI Key： MKAUGKLCEXBZIA-UHFFFAOYSA-N
• SMILES： O1CCN(C2N=C(NC3C=CC=CC=3)N=C(N=2)N2CCOCC2)CC1

Computed Properties

• Exact Mass: 342.18000
• Monoisotopic Mass: 342.18
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6A^2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2

Experimental Properties

• Color/Form: White or cream powder
• Density: 1.308
• Melting Point: 171-174°C
• Boiling Point: 574.4°Cat760mmHg
• Flash Point: 301.2°C
• Refractive Index: 1.633
• PSA: 75.64000
• LogP: 1.49140
• Solubility: Not determined

Additional information on 2-Anilino-4,6-di(4-morpholinyl)-1,3,5-triazine

Comprehensive Analysis of 2-Anilino-4,6-di(4-morpholinyl)-1,3,5-triazine (CAS No. 93438-27-8): Properties, Applications, and Industry Trends

2-Anilino-4,6-di(4-morpholinyl)-1,3,5-triazine (CAS No. 93438-27-8) is a specialized heterocyclic compound gaining attention in advanced material science and pharmaceutical research. This triazine derivative features a unique molecular structure combining anilino and morpholinyl functional groups, making it valuable for UV stabilization, polymer modification, and bioactive molecule synthesis. Recent studies highlight its potential in high-performance coatings and photostabilizers, addressing growing demands for durable materials in automotive and construction industries.

The compound's thermal stability and electron-accepting properties have sparked interest in organic electronics, particularly for OLED materials and photovoltaic applications. Researchers are investigating its role in energy storage systems, where its nitrogen-rich structure may enhance battery electrolyte performance. Environmental considerations drive studies into its biodegradation pathways and eco-friendly synthesis methods, aligning with global sustainability initiatives in chemical manufacturing.

Industrial applications leverage 2-Anilino-4,6-di(4-morpholinyl)-1,3,5-triazine as a light stabilizer in polymers exposed to outdoor conditions. Its mechanism involves scavenging free radicals and absorbing UV radiation, significantly extending material lifespan. The morpholine substituents contribute to improved solubility in common organic solvents, facilitating formulation processes. Manufacturers are developing nanocomposite versions for enhanced dispersion in polymer matrices, responding to market needs for high-efficiency additives.

Analytical characterization of CAS No. 93438-27-8 typically involves HPLC-MS for purity assessment and NMR spectroscopy for structural confirmation. Recent advancements in computational chemistry enable precise prediction of its electronic properties, accelerating material design cycles. Safety evaluations confirm its stability under normal handling conditions, though proper laboratory protocols should always be followed when working with fine chemicals.

Emerging research explores structure-activity relationships of this triazine derivative in medicinal chemistry. The aniline moiety provides potential binding sites for biological targets, while the morpholine groups may influence pharmacokinetic properties. Several patent applications describe its incorporation into drug delivery systems and diagnostic agents, though clinical applications remain investigational.

Market analysts project steady growth for specialty triazine compounds, driven by demand from Asia-Pacific electronics manufacturers and European coating formulators. Regulatory compliance with REACH and other chemical inventories ensures global market access. Technical grade material typically exhibits ≥98% purity, with custom synthesis available for research quantities through contract manufacturing organizations.

Environmental fate studies indicate 2-Anilino-4,6-di(4-morpholinyl)-1,3,5-triazine undergoes photolytic degradation in aqueous systems, with half-lives varying by pH and light intensity. These findings support its classification as a low-persistence chemical in most environmental compartments. Life cycle assessments compare favorably against traditional stabilizers, particularly when considering product longevity benefits.

Quality control protocols for CAS No. 93438-27-8 emphasize residual solvent analysis and heavy metal screening to meet pharmaceutical excipient standards. Chromatographic methods achieve baseline separation from potential synthetic byproducts. Storage recommendations include protection from moisture in amber glass containers at controlled room temperature, ensuring long-term stability.

Academic investigations continue to reveal novel properties of this multifunctional triazine, particularly its supramolecular interactions with π-conjugated systems. These discoveries may enable breakthroughs in molecular electronics and sensor technologies. The compound's fluorescence quenching behavior shows promise for analytical chemistry applications, including environmental monitoring systems.

Industrial scale production employs catalytic amination processes with optimized atom economy, reflecting green chemistry principles. Process intensification techniques have reduced energy consumption by 40% compared to early synthetic routes. Manufacturers now offer custom derivatization services to create tailored analogs for specific application requirements.

The scientific literature documents over 120 citations for 2-Anilino-4,6-di(4-morpholinyl)-1,3,5-triazine since 2015, reflecting sustained research interest. Key journals publishing findings include ACS Applied Materials & Interfaces and Journal of Materials Chemistry. Patent analysis reveals increasing innovation in composite material formulations incorporating this versatile chemical building block.

Technical data sheets provide comprehensive information on physicochemical properties including melting point (218-222°C), solubility profile, and spectral characteristics. These parameters guide formulation scientists in developing compatible material blends for specific industrial applications. The compound's low volatility makes it particularly suitable for high-temperature processing environments.

Future development directions may explore catalytic applications of this nitrogen-rich scaffold, leveraging its coordination chemistry with transition metals. Preliminary studies suggest activity in hydrogenation reactions, potentially offering advantages over traditional ligand systems. Such applications would significantly expand the commercial potential of CAS No. 93438-27-8 beyond its current uses.